Cas no 326599-87-5 (Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-)
326599-87-5 structure
Product Name:Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-
CAS No:326599-87-5
MF:C8H12O2
MW:140.179682731628
CID:301553
Update Time:2024-01-27
Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)-
- Bicyclo[3.1.0]hexane-1-carboxaldehyde, 3-hydroxy-3-methyl-, (1S,3S,5S)- (9CI)
- Bicyclo[3.1.0]hexane-1-carboxaldehyde, 3-hydroxy-3-methyl-, (1S,3S,5S)-
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- Inchi: 1S/C8H12O2/c1-7(10)2-6-3-8(6,4-7)5-9/h5-6,10H,2-4H2,1H3/t6-,7+,8-/m1/s1
- InChI Key: RBQTXRHLMQOJEX-GJMOJQLCSA-N
- SMILES: [C@@]12(C=O)[C@@]([H])(C1)C[C@@](O)(C)C2
Computed Properties
- Exact Mass: 140.084
- Monoisotopic Mass: 140.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
Bicyclo[3.1.0]hexane-1-carboxaldehyde,3-hydroxy-3-methyl-, (1S,3S,5S)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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